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Sisunatovir Development Status Overview

Aspect Details

Developer Pfizer [1] [2]

Drug Name Sisunatovir (also known as RV-521) [3]

Modality Oral small molecule [3] [1] [2]

Indication Respiratory Syncytial Virus (RSV) Infections [1] [2]

Mechanism of
Action

Inhibits the RSV fusion (F) protein, preventing viral entry into host cells [3] [4]

[2]

Current Phase Phase III (for RSV in specific populations) [1] [2]

Reported Outcomes Not yet available (Trials are ongoing)
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Smolecule
Reliability Assessment & Statistical Comparison

Specifications & Pricing

© 2026 Smolecule. All rights reserved. 1 / 4 Tech Support

https://www.smolecule.com/products/s542099?utm_src=pdf-body
https://www.smolecule.com/products/s542099?utm_src=pdf-interest
https://www.pharmaceutical-technology.com/data-insights/sisunatovir-hydrochloride-pfizer-net-present-value/
https://www.pharmaceutical-technology.com/data-insights/sisunatovir-hydrochloride-pfizer-respiratory-syncytial-virus-rsv-infections-likelihood-of-approval/
https://go.drugbank.com/drugs/DB15674
https://go.drugbank.com/drugs/DB15674
https://www.pharmaceutical-technology.com/data-insights/sisunatovir-hydrochloride-pfizer-net-present-value/
https://www.pharmaceutical-technology.com/data-insights/sisunatovir-hydrochloride-pfizer-respiratory-syncytial-virus-rsv-infections-likelihood-of-approval/
https://www.pharmaceutical-technology.com/data-insights/sisunatovir-hydrochloride-pfizer-net-present-value/
https://www.pharmaceutical-technology.com/data-insights/sisunatovir-hydrochloride-pfizer-respiratory-syncytial-virus-rsv-infections-likelihood-of-approval/
https://go.drugbank.com/drugs/DB15674
https://pmc.ncbi.nlm.nih.gov/articles/PMC11389407/
https://www.pharmaceutical-technology.com/data-insights/sisunatovir-hydrochloride-pfizer-respiratory-syncytial-virus-rsv-infections-likelihood-of-approval/
https://www.pharmaceutical-technology.com/data-insights/sisunatovir-hydrochloride-pfizer-net-present-value/
https://www.pharmaceutical-technology.com/data-insights/sisunatovir-hydrochloride-pfizer-respiratory-syncytial-virus-rsv-infections-likelihood-of-approval/
https://www.smolecule.com/products/s542099?utm_src=pdf-header-pricing
https://www.smolecule.com/contact?utm_src=pdf-footer


Although Phase III results are not yet available, scientific literature provides insight into Sisunatovir's

mechanism and the clinical challenge it aims to address.

Target: Sisunatovir is a fusion inhibitor that targets the RSV F protein [3] [4]. This protein is critical for
the virus to enter human cells. By binding to it, Sisunatovir aims to block the first step of infection [4].

Clinical Challenge and Resistance: Research highlights a significant challenge in this drug class.
Mutations in the RSV F protein, such as the K394R variant, can confer cross-resistance to multiple

fusion inhibitor candidates [4]. Studies show this variant is not only resistant to several drugs but may
also be more fusogenic and pathogenic than the wild-type virus [4]. The development of Sisunatovir

and similar drugs must therefore contend with the potential for rapid viral resistance.

The diagram below illustrates the mechanism of action for RSV fusion inhibitors like Sisunatovir and the

pathway for resistance development.
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Need Custom Synthesis?

Email: info@smolecule.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not intended for

diagnostic or therapeutic procedures. While Smolecule strives to provide accurate protocols, we make no

warranties, express or implied, regarding the fitness of this product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent suits your

experiment? [Contact our Ph.D. Support Team for a compatibility check]
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